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Compound of Interest

Compound Name: Di(2-ethylhexyl) azelate-d14

Cat. No.: B12399876 Get Quote

This document provides crucial safety and logistical information for researchers, scientists, and

drug development professionals handling Di(2-ethylhexyl) azelate-d14. The following

procedural guidance is based on the safety data sheet for Di(2-ethylhexyl) azelate, as a

specific SDS for the deuterated form was not available. Deuteration is not expected to alter the

fundamental chemical hazards of the compound.

Chemical Information:

Name: Di(2-ethylhexyl) azelate-d14

Synonyms: Dioctyl azelate-d14, DOZ-d14

CAS Number: Not available for the deuterated form. The non-deuterated form is CAS 103-

24-2.

Hazard Assessment:

Di(2-ethylhexyl) azelate is not classified as a hazardous substance or mixture. However, it is

recommended to handle it with standard laboratory precautions.

Personal Protective Equipment (PPE)
Appropriate personal protective equipment should be worn to minimize exposure and ensure

personal safety during handling.
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PPE Category Specification

Eye Protection
Chemical safety goggles or glasses with side

shields.

Hand Protection

Chemically resistant gloves (e.g., Nitrile,

Neoprene). Gloves must be inspected prior to

use.[1]

Body Protection A standard laboratory coat.[1]

Respiratory Protection

Not generally required. If handling generates

dust, a NIOSH-approved dust respirator should

be used.[1]

Operational Plan: Handling and Storage
Proper handling and storage are essential to maintain the integrity of the compound and the

safety of the laboratory environment.

Handling:

Ventilation: Ensure adequate ventilation in the handling area. A fume hood may be used as

an additional precaution.

Avoid Contact: Prevent contact with skin and eyes by wearing the appropriate PPE.

Aerosol Generation: Avoid creating dust or aerosols during handling.

Hygiene: Practice good laboratory hygiene. Wash hands thoroughly after handling.

Storage:

Container: Keep the container tightly closed.

Conditions: Store in a cool, dry, and well-ventilated place.

Disposal Plan
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Dispose of Di(2-ethylhexyl) azelate-d14 and any contaminated materials in accordance with

all applicable local, state, and federal regulations.

Waste Disposal:

Unused Product: Dispose of as an unused chemical product. It is recommended to entrust

disposal to a licensed waste disposal company.[2]

Contaminated Packaging: Dispose of as unused product.[1] Before disposal, remove

contents completely.[2]

Contaminated Materials: Any materials used for cleanup (e.g., absorbent pads, gloves)

should be placed in a sealed, properly labeled container and disposed of as chemical waste.

Spill Response:

Evacuate: Clear the immediate area of all personnel.

Ventilate: Ensure the area is well-ventilated.

Contain: For small spills, use an inert absorbent material (e.g., sand, earth) to contain the

spill.

Collect: Carefully sweep or scoop up the absorbed material and place it into a designated,

labeled waste container for disposal.

Clean: Clean the spill area thoroughly with soap and water.
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Workflow for Handling Di(2-ethylhexyl) azelate-d14
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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